Cas no 62596-21-8 (2H-Azepin-2-one, hexahydro-7-[(4-methylphenyl)methyl]-)

• Product Name: 2H-Azepin-2-one, hexahydro-7-[(4-methylphenyl)methyl]-
• CAS No: 62596-21-8
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1638654
• Update Time: 2024-09-11

2H-Azepin-2-one, hexahydro-7-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-7-[(4-methylphenyl)methyl]-

• Inchi： 1S/C14H19NO/c1-11-6-8-12(9-7-11)10-13-4-2-3-5-14(16)15-13/h6-9,13H,2-5,10H2,1H3,(H,15,16)
• InChI Key： IWNVSQLFODVZGR-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=C(C)C=C2)CCCCC1=O

Computed Properties

• Exact Mass: 217.14677

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Melting Point: 174-175 °C
• Boiling Point: 401.3±14.0 °C(Predicted)
• PSA: 29.1
• pka: 16.39±0.40(Predicted)